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Compound of Interest

Methyltriethylammonium
Compound Name:
carbonate

Cat. No.: B8594406

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylmethylammonium methyl carbonate, identified by CAS number 113840-08-7, is a
gquaternary ammonium salt.[1][2] This document provides a technical overview of its known
chemical properties, synthesis, and applications, with a focus on its role as a catalyst in organic
synthesis. It is important to note that, based on currently available scientific literature, this
compound is not documented to possess significant biological activity or a defined mechanism
of action in biological systems. Therefore, its application in drug development is not
established.

Chemical and Physical Properties

Triethylmethylammonium methyl carbonate is typically supplied as a solution.[1][3] The
following table summarizes its key physicochemical properties.
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Property Value Source
CAS Number 113840-08-7 [11[2]
Molecular Formula CoH21NOs [1][2]
Molecular Weight 191.27 g/mol [11[2]
Appearance Typically a solution [1]
Common Solution ~50% in Methanol:Water (2:3) [3]

Methyltriethylammonium
Alternate Name [2]
methyl carbonate

Synthesis

The synthesis of triethylmethylammonium methyl carbonate is generally achieved through a
quaternization reaction. This process involves the reaction of triethylamine with a methyl
carbonate derivative under controlled conditions. A common synthetic route includes the
alkylation of an ammonium precursor with dimethyl carbonate or methyl chloroformate, which is
then followed by an ion exchange or metathesis step to yield the final product.[1]

For purity validation and structural confirmation, standard analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid
Chromatography (HPLC) are employed.[1]

Applications in Organic Synthesis

The primary utility of triethylmethylammonium methyl carbonate lies in its catalytic activity in
various organic reactions.

Carbonylation and Insertion Reactions

This compound serves as an efficient catalyst in the one-step, solvent-free synthesis of S-
methyl dialkylcarbamothioates.[1] This catalytic system demonstrates high yields, typically
ranging from 85% to 98%.[1]
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A proposed mechanism for this reaction is depicted below. The catalyst is thought to activate
the amine, which facilitates its subsequent reaction with O,S-Dimethyl carbonodithioate.[1]
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Proposed catalytic cycle for S-methyl dialkylcarbamothioate synthesis.

Transesterification Reactions

Triethylmethylammonium methyl carbonate also shows potential as a metal-free catalyst for
transesterification reactions.[1] This is a significant area of interest for industries such as
biodiesel production, where environmentally benign catalysts are sought.[1]

The general workflow for a catalyzed transesterification reaction is outlined in the following
diagram.
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General workflow for catalyzed transesterification.

Biological Activity and Drug Development
Relevance

Extensive searches of scientific databases and literature have not yielded any significant data
on the biological activity of triethylmethylammonium methyl carbonate. There are no published
studies detailing its mechanism of action in a biological context, its interaction with any
signaling pathways, or its potential therapeutic effects.

Consequently, this compound is not considered a candidate for drug development at this time.
Professionals in this field should note the absence of data regarding its pharmacology,
toxicology, and pharmacokinetics.

Conclusion

Triethylmethylammonium methyl carbonate (CAS 113840-08-7) is a quaternary ammonium salt
with established applications as a catalyst in organic synthesis, particularly in carbonylation,
insertion, and transesterification reactions. Its chemical and physical properties are well-
defined. However, there is a notable lack of information regarding its biological activity, making
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it unsuitable for consideration in drug development pipelines based on current knowledge.
Researchers and scientists should be aware of its utility in chemical synthesis while
recognizing the absence of a biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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